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Compound of Interest

Compound Name: Isonicotine-d3

Cat. No.: B15294545

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of
Isonicotine-d3. Given the limited availability of specific experimental data for this deuterated
compound, this guide also furnishes detailed, standard experimental protocols for the
determination of key physical properties applicable to organic compounds of this nature.

Core Physical Properties

Isonicotine-d3, a deuterated analog of isonicotine, is primarily utilized as an internal standard
in analytical and research settings. Its physical properties are expected to be nearly identical to
those of isonicotine. The introduction of deuterium atoms results in a slight increase in
molecular weight but typically has a negligible effect on other physical characteristics under
standard conditions.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15294545?utm_src=pdf-interest
https://www.benchchem.com/product/b15294545?utm_src=pdf-body
https://www.benchchem.com/product/b15294545?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Chemical Formula C1o0H11D3N:2 CymitQuimica[1]
] Axios Research[2],

Molecular Weight 165.25 g/mol o
CymitQuimica[1]

Melting Point Data not available N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Experimental Protocols for Physical Property
Determination

The following sections detail standard laboratory procedures for determining the melting point,
boiling point, and solubility of organic compounds like Isonicotine-d3.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. This property is
a crucial indicator of purity.

Methodology: Capillary Tube Method

o Sample Preparation: A small amount of the finely powdered, dry sample is packed into a
thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[3][4]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then placed in a heating apparatus, such
as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or silicone oil) or a
digital melting point apparatus.[3][4]

e Heating: The sample is heated gradually, with the temperature increase slowed to 1-2°C per
minute as the expected melting point is approached.[4]
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o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range.[3] A sharp melting range (typically 0.5-
2°C) is indicative of a pure compound.[3]

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. It is a characteristic physical property that depends on the strength of intermolecular
forces.

Methodology: Micro Boiling Point Determination (Capillary Method)

o Sample Preparation: A small amount of the liquid sample (a few drops) is placed in a small
test tube or fusion tube. A capillary tube, sealed at one end, is inverted and placed into the
liquid.[1]

e Apparatus Setup: The test tube is attached to a thermometer, with the bulb of the
thermometer positioned adjacent to the test tube. The assembly is then heated in a suitable
heating bath (e.g., Thiele tube).[5]

e Heating: The heating bath is warmed gently. As the temperature rises, air trapped in the
capillary tube will slowly be expelled.[1]

o Observation: When the boiling point is reached, a rapid and continuous stream of bubbles
will emerge from the open end of the inverted capillary tube.[1] The heat source is then
removed, and the apparatus is allowed to cool. The temperature at which the liquid is drawn
back into the capillary tube is recorded as the boiling point of the sample.[6]

Solubility Determination

Solubility is the property of a solid, liquid, or gaseous chemical substance (solute) to dissolve in
a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of a
substance fundamentally depends on the physical and chemical properties of both the solute
and the solvent as well as on temperature, pressure, and the pH of the solution. The principle
of "like dissolves like" is a useful qualitative guideline.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
http://chem.ws/dl-1014/exp12-organics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology: Qualitative Solubility Testing

Sample Preparation: A small, measured amount of the solute (e.g., 10 mg) is placed in a test
tube.

e Solvent Addition: A measured volume of the solvent (e.g., 1 mL) is added to the test tube.

e Mixing: The mixture is agitated vigorously for a set period (e.g., 1-2 minutes) at a controlled
temperature (usually room temperature).[8]

o Observation: The mixture is visually inspected to determine if the solute has completely
dissolved. If the solution is clear and no solid particles are visible, the substance is
considered soluble. If solid remains, it is considered insoluble or partially soluble.[7]

o Systematic Testing: This procedure is repeated with a range of solvents of varying polarities
(e.g., water, ethanol, acetone, diethyl ether, hexane) and pH (e.g., 5% aqueous HCI, 5%
agueous NaHCOs, 5% aqueous NaOH) to create a solubility profile for the compound.[9]

Visualizing Experimental Workflow

The following diagram illustrates a general workflow for the characterization of the physical
properties of a new or uncharacterized organic compound like Isonicotine-d3.
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Workflow for Physical Property Characterization.

Disclaimer: This document is intended for informational purposes for a scientific audience. The
experimental protocols described are generalized and may require optimization based on the
specific properties of the compound and the equipment available. Appropriate safety
precautions should always be taken when handling chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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